Cas no 2166337-76-2 ((1S,4S)-2-ethynyl-1,7,7-trimethylbicyclo2.2.1heptan-2-ol)

• Product Name: (1S,4S)-2-ethynyl-1,7,7-trimethylbicyclo2.2.1heptan-2-ol
• CAS No: 2166337-76-2
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5992191
• PubChem ID: 165524236
• Update Time: 2025-11-04

(1S,4S)-2-ethynyl-1,7,7-trimethylbicyclo2.2.1heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-ethynyl-1,7,7-trimethylbicyclo2.2.1heptan-2-ol
• 2166337-76-2
• EN300-1273431
• (1S,4S)-2-ethynyl-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol

• Inchi： 1S/C12H18O/c1-5-12(13)8-9-6-7-11(12,4)10(9,2)3/h1,9,13H,6-8H2,2-4H3/t9-,11-,12?/m0/s1
• InChI Key： AXIWZGXZGAUBSU-HFLPBZFISA-N
• SMILES： OC1(C#C)C[C@@H]2CC[C@@]1(C)C2(C)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S,4S)-2-ethynyl-1,7,7-trimethylbicyclo2.2.1heptan-2-ol

Compound CAS No 2166337-76-2: (1S,4S)-2-Ethynyl-1,7,7-Trimethylbicyclo[2.2.1]Heptan-2-Ol

The compound CAS No 2166337-76-2, also known as (1S,4S)-2-Ethynyl-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol, is a highly specialized organic molecule with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and synthesis. The molecule's structure consists of a bicyclo[2.2.1]heptane framework with specific stereochemistry at the 1S and 4S positions, along with an ethynyl group and two methyl substituents at the 7-position.

Recent studies have highlighted the importance of bicyclic structures in medicinal chemistry, as they often exhibit favorable pharmacokinetic properties and bioavailability. The ethynyl group in this compound adds a unique functional group that can participate in various chemical reactions, making it a versatile building block for further modifications. Researchers have explored the use of this compound in the synthesis of bioactive molecules, particularly in the development of small molecule inhibitors targeting specific protein-protein interactions.

The stereochemistry of (1S,4S)-configuration plays a critical role in determining the compound's biological activity. Stereoisomers often exhibit different pharmacological profiles, and this compound's specific configuration has been shown to enhance its binding affinity to certain targets. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to study the interactions between this compound and its potential biological targets.

In terms of synthesis, the preparation of CAS No 2166337-76-2 involves a multi-step process that combines principles from stereochemistry and organometallic chemistry. The use of enantioselective catalysts has been pivotal in achieving the desired stereochemistry during the synthesis. Recent advancements in catalytic asymmetric synthesis have further streamlined the production process, making it more efficient and scalable for large-scale applications.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in cell proliferation and apoptosis. Furthermore, its bicyclic framework provides a rigid structure that can be exploited for improving drug-like properties such as solubility and permeability.

The incorporation of an ethynyl group into the molecule introduces additional functional diversity. This group can undergo various transformations, including click chemistry reactions, enabling researchers to explore a wide range of structural modifications. Such versatility makes this compound an invaluable tool in medicinal chemistry research.

From an analytical standpoint, modern techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in confirming the compound's structure and stereochemistry. These methods provide high-resolution data that is essential for understanding the spatial arrangement of atoms within the molecule.

In conclusion, CAS No 2166337-76-2, or (1S,4S)-2-Ethynyl-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol, represents a significant advancement in organic synthesis and drug discovery research. Its unique structure and stereochemistry make it a valuable asset for developing novel therapeutic agents with improved efficacy and safety profiles.